Cas no 99567-52-9 (Propanedioic acid, (1,1-dimethyl-2-propynyl)-, dimethyl ester)

• Product name: Propanedioic acid, (1,1-dimethyl-2-propynyl)-, dimethyl ester
• CAS No: 99567-52-9
• MF: C₁₀H₁₄O₄
• MW: 198.215763568878
• CID: 1992552
• PubChem ID: 10420258

Propanedioic acid, (1,1-dimethyl-2-propynyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (1,1-dimethyl-2-propynyl)-, dimethyl ester
• Dimethyl 2-(2-methylbut-3-yn-2-yl)malonate
• DB-429635
• 99567-52-9

• Inchi： InChI=1S/C10H14O4/c1-6-10(2,3)7(8(11)13-4)9(12)14-5/h1,7H,2-5H3
• InChI Key： VZGAAYYLEIEESV-UHFFFAOYSA-N
• SMILES： CC(C)(C#C)C(C(=O)OC)C(=O)OC

Computed Properties

• Exact Mass: 198.08920892Da
• Monoisotopic Mass: 198.08920892Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų